![molecular formula C12H24Cl2N2O3 B2576457 1-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-(prop-2-yn-1-yloxy)propan-2-ol dihydrochloride CAS No. 1189478-37-2](/img/structure/B2576457.png)
1-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-(prop-2-yn-1-yloxy)propan-2-ol dihydrochloride
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Description
1-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-(prop-2-yn-1-yloxy)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C12H24Cl2N2O3 and its molecular weight is 315.24. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research on similar compounds has led to the development of new piperazine derivatives with potential antihypertensive properties. For instance, a study by Marvanová et al. (2016) reported the synthesis and characterization of new 3-(4-arylpiperazin-1-yl)-2-hydroxypropyl 4-propoxybenzoates as potential dual antihypertensive agents. The compounds were synthesized as free bases and transformed into hydrochloride salts, with solid-state analytical techniques determining the protonation of nitrogen atoms in the piperazine ring (Marvanová et al., 2016).
Antidepressant and Antianxiety Activities
Another study by Kumar et al. (2017) described the synthesis and pharmacological evaluation of a novel series of 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine compounds. The compounds exhibited significant antidepressant and antianxiety activities in animal models, showcasing the therapeutic potential of piperazine derivatives in mental health disorders (Kumar et al., 2017).
Antimalarial Activity
Piperazine and pyrrolidine derivatives were synthesized and evaluated for their capacity to inhibit the growth of Plasmodium falciparum, with certain compounds demonstrating potent antiplasmodial activity. This research underscores the potential application of piperazine derivatives in combating malaria (Mendoza et al., 2011).
Chemical Scaffolds for Combinatorial Libraries
Gao and Renslo (2007) presented an efficient synthesis of differentially protected 2-(hydroxymethyl)piperazines, starting from optically active piperazine-2-carboxylic acid dihydrochloride. These synthetic building blocks are useful in the preparation of biologically active compounds and as chemical scaffolds for constructing combinatorial libraries, highlighting the versatility of piperazine derivatives in drug discovery and development (Gao & Renslo, 2007).
properties
IUPAC Name |
1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-prop-2-ynoxypropan-2-ol;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O3.2ClH/c1-2-9-17-11-12(16)10-14-5-3-13(4-6-14)7-8-15;;/h1,12,15-16H,3-11H2;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPGQLOVPOOWMLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCOCC(CN1CCN(CC1)CCO)O.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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